Cas no 119735-23-8 (Benzoyl chloride,2-fluoro-4,5-dihydroxy-)
119735-23-8 structure
Product Name:Benzoyl chloride,2-fluoro-4,5-dihydroxy-
CAS No:119735-23-8
MF:C7H4ClFO3
MW:190.556264877319
CID:132261
PubChem ID:45081660
Update Time:2025-04-19
Benzoyl chloride,2-fluoro-4,5-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,2-fluoro-4,5-dihydroxy-
- 2-fluoro-4,5-dihydroxybenzoyl chloride
- Benzoyl chloride, 2-fluoro-4,5-dihydroxy- (9CI)
- 119735-23-8
- DTXSID50664757
- Benzoyl chloride, 2-fluoro-4,5-dihydroxy-
- DB-274954
-
- Inchi: 1S/C7H4ClFO3/c8-7(12)3-1-5(10)6(11)2-4(3)9/h1-2,10-11H
- InChI Key: MJYMEAHTYNFGHB-UHFFFAOYSA-N
- SMILES: ClC(C1C(=CC(=C(C=1)O)O)F)=O
Computed Properties
- Exact Mass: 189.98332
- Monoisotopic Mass: 189.983
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5A^2
- XLogP3: 1.8
Experimental Properties
- PSA: 57.53
Benzoyl chloride,2-fluoro-4,5-dihydroxy- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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